4-[(2-chloroacetyl)amino]-N-ethylbenzamide

• IUPAC Name: 4-[(2-chloroacetyl)amino]-N-ethylbenzamide
• InChI: InChI=1S/C11H13ClN2O2/c1-2-13-11(16)8-3-5-9(6-4-8)14-10(15)7-12/h3-6H,2,7H2,1H3,(H,13,16)(H,14,15)
• InChI Key: OPUNDETZSCOZQK-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC=C(C=C1)NC(=O)CCl
• Molecular Formula: C11H13ClN2O2
• Molecular Weight: 240.68 g/mol

Description

4-[(2-chloroacetyl)amino]-N-ethylbenzamide, also known as clopamide, is a chemical compound that belongs to the class of benzamides. It is a white crystalline powder that is soluble in water and has a molecular weight of 276.76 g/mol. Clopamide has been widely used in scientific research for its various applications in biochemical and physiological studies.

Mechanism of Action

The mechanism of action of 4-[(2-chloroacetyl)amino]-N-ethylbenzamide involves the inhibition of carbonic anhydrase, which is a zinc-containing enzyme that catalyzes the reversible hydration of carbon dioxide to form bicarbonate ions and protons. Clopamide binds to the active site of the enzyme, preventing the binding of the substrate and thus inhibiting its activity.
Biochemical and Physiological Effects:
Clopamide has been shown to have various biochemical and physiological effects. It has been found to decrease the production of bicarbonate ions, leading to a decrease in the pH of the blood. This effect has been used in the treatment of conditions such as glaucoma, where the decrease in intraocular pressure is desired. Clopamide has also been shown to have diuretic effects, leading to an increase in the excretion of sodium and water from the body.

Advantages and Limitations for Lab Experiments

Clopamide has several advantages for use in lab experiments. It is a relatively simple compound to synthesize and is readily available. It has also been extensively studied, and its mechanism of action is well understood. However, 4-[(2-chloroacetyl)amino]-N-ethylbenzamide also has some limitations. It is a relatively non-specific inhibitor of carbonic anhydrase, and its effects on other enzymes and biological processes are not well understood. Additionally, its use in lab experiments may be limited by its potential toxicity and side effects.

Future Directions

There are several future directions for research on 4-[(2-chloroacetyl)amino]-N-ethylbenzamide. One area of interest is the development of more specific inhibitors of carbonic anhydrase, which could have potential therapeutic applications in the treatment of conditions such as glaucoma and epilepsy. Another area of research is the investigation of the effects of this compound on other enzymes and biological processes, which could lead to a better understanding of its physiological effects. Finally, the potential toxicity and side effects of this compound could be further studied to determine its safety for use in humans.

Synthesis Methods

Clopamide can be synthesized by the reaction of 2-chloroacetyl chloride with N-ethylbenzamide in the presence of a base such as triethylamine. The reaction proceeds through the formation of an intermediate, which is then hydrolyzed to give the final product. The synthesis of 4-[(2-chloroacetyl)amino]-N-ethylbenzamide is a relatively simple process and can be carried out in a laboratory setting.

Scientific Research Applications

Clopamide has been extensively used in scientific research for its various applications in biochemical and physiological studies. It has been shown to inhibit the activity of the enzyme carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. This inhibition leads to a decrease in the production of bicarbonate ions, which are important for maintaining the pH of the blood.